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Compound of Interest

Compound Name: 3-Methylquinoline

Cat. No.: B029099

An In-Depth Technical Guide to 3-Methylquinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylquinoline, a heterocyclic
aromatic compound of significant interest in medicinal chemistry, materials science, and
organic synthesis. This document details its chemical and physical properties, outlines relevant
experimental protocols, and discusses its biological activities and potential applications.

Core Properties of 3-Methylquinoline

3-Methylquinoline, also known as B-methylquinoline, is a derivative of quinoline with a methyl
group substituted at the 3-position.[1][2] Its unique structure serves as a valuable scaffold in the
development of more complex molecules.[3][4]

CAS Number: 612-58-8[2][5][6][7]

Chemical and Physical Data

The fundamental properties of 3-Methylquinoline are summarized in the table below for easy
reference.
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Property Value Citations

Molecular Formula C1oHoN [11[5]16]

Molecular Weight 143.19 g/mol [31[5]1[8]
Colorless to light yellow liquid

Appearance [21[3]1[5][6]
or powder to lump

Melting Point 16-17 °C [21[5][8]

Boiling Point 252-253 °C [2][5]18]

Density 1.069 g/mL at 25 °C [2][5][8]

Refractive Index (n20/D) 1.615 [21[5][8]

Flash Point 113 °C (closed cup) [51181[9]
Sparingly soluble in water;

Solubility Soluble in acetonitrile and [6][10][11]
chloroform

pKa 5.17 £ 0.11 (Predicted) [2][6]

Experimental Protocols
Synthesis of Substituted Quinolines via Doebner-von

Miller Reaction

The synthesis of substituted quinolines like 3-Methylquinoline can be achieved through

various methods. A common and versatile approach is the Doebner-von Miller reaction, which

is a variation of the Skraup synthesis.[12] This method involves the reaction of an aniline with

an a,B-unsaturated carbonyl compound in the presence of a strong acid and an oxidizing

agent.

General Protocol:

e Reaction Setup: An appropriate aniline derivative is dissolved in an acidic medium, typically

concentrated sulfuric or hydrochloric acid.
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Addition of Carbonyl Compound: An a,3-unsaturated aldehyde or ketone (e.g.,
crotonaldehyde to introduce a methyl group) is added dropwise to the solution.[13] An
oxidizing agent, such as arsenic pentoxide or nitrobenzene, is also included in the reaction
mixture.[12][14]

Heating: The mixture is heated, often to reflux, for several hours to facilitate the cyclization
and aromatization steps.[13][14]

Work-up and Isolation: After cooling, the reaction mixture is neutralized with a strong base
(e.g., sodium hydroxide).

Purification: The crude product is then isolated, often via steam distillation or extraction with
an organic solvent.[13][14] Further purification can be achieved through recrystallization or
column chromatography to yield the desired quinoline derivative.
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Doebner-von Miller Synthesis Workflow
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Caption: Generalized workflow for the synthesis of substituted quinolines.

Microbial Degradation Analysis
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3-Methylquinoline can be utilized as a carbon, nitrogen, and energy source by certain
bacteria, such as Comamonas testosteroni 63.[2][5] Investigating this biodegradation pathway
is crucial for environmental remediation studies.

Methodology:

o Culture Preparation: A pure culture of Comamonas testosteroni 63 is grown in a minimal salt
medium.

o Substrate Addition: 3-Methylquinoline is introduced as the sole source of carbon and
nitrogen.

 Incubation: The culture is incubated under controlled aerobic conditions (temperature, pH,
and agitation).

» Monitoring: The degradation of 3-Methylquinoline is monitored over time using techniques
like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass
Spectrometry (GC-MS).

o Metabolite Identification: Intermediary metabolites are identified to elucidate the degradation
pathway, which often involves hydroxylation at the C2 position.[15]

Biological Activity and Signaling Pathways

Quinoline and its derivatives are recognized as privileged scaffolds in drug discovery, exhibiting
a wide range of biological activities.[16][17] Studies have shown that these compounds can
serve as foundational structures for developing new therapeutic agents.[18]

While specific pathway interactions for 3-Methylquinoline are a subject of ongoing research,
the broader quinoline class has been shown to modulate key carcinogenic signaling pathways.
[19] Many quinoline-based inhibitors target receptor tyrosine kinases (RTKSs) like c-Met, EGFR,
and VEGFR, which are crucial for cell survival, proliferation, and angiogenesis.[20] The
aberrant activation of these receptors can lead to the downstream activation of pathways such
as PISK/Akt/mTOR and RAS/RAF/MEK/ERK, which are central to cancer progression.[20]
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Oncogenic Signaling Pathways Targeted by Quinoline Derivatives
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Caption: Key signaling pathways modulated by quinoline-based inhibitors.

Applications in Research and Development
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3-Methylquinoline is a versatile building block with numerous applications:[3]

Pharmaceutical Synthesis: It serves as a key intermediate in the development of new drug
entities, including potential anticancer and anti-inflammatory agents.[4][6][18]

o Agrochemicals and Dyes: It is widely used in the synthesis of dyes, food coloring agents,
and agrochemicals.[2][5][6]

o Materials Science: The quinoline scaffold is utilized in creating fluorescent dyes for biological
imaging and in the production of organic light-emitting diodes (OLEDSs).[18]

e Chemical Research: It is employed as a ligand in the preparation of organometallic
complexes and as a solvent in various chemical processes.[2][4][5]

Safety and Handling

3-Methylquinoline is a hazardous chemical that requires careful handling. It is harmful through
skin contact and inhalation, causes skin and eye irritation, and is a suspected carcinogen.[5][8]
[91[21]
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. GHS Classification and o
Hazard Information Citations
Statements

Signal Word Danger [21[5][8][9]

GHSO05 (Corrosion), GHS07
Pictograms (Exclamation Mark), GHS08 [2][5]
(Health Hazard)

H312: Harmful in contact with
skinH315: Causes skin
irritationH318: Causes serious
Hazard Statements eye damageH332: Harmful if [5181191[21]
inhaledH335: May cause
respiratory irritationH351:
Suspected of causing cancer

P280: Wear protective
gloves/protective clothing/eye
protection.P302+P352: IF ON
SKIN: Wash with plenty of
Precautionary Statements Water.P3F)5+P351.+P338: I_F N [518119]
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Store in a cool, dry, well-
ventilated place in a tightly

Storage _ . [21[e]1[11]
sealed container. Keep in the

dark.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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